Cas no 1251613-96-3 (1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251613-96-3
• MF: C₂₀H₁₆FN₅OS
• MW: 393.437345504761
• CID: 5396845
• Update Time: 2025-07-17

1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 1-(2-fluorophenyl)-5-(3-pyridinyl)-N-[2-(2-thienyl)ethyl]-
• 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H16FN5OS/c21-16-7-1-2-8-17(16)26-19(14-5-3-10-22-13-14)18(24-25-26)20(27)23-11-9-15-6-4-12-28-15/h1-8,10,12-13H,9,11H2,(H,23,27)
• InChI Key： GEMOKAGZSSJOCI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C2=CC=CN=C2)=C(C(NCCC2SC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 393.106
• Monoisotopic Mass: 393.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No: 1251613-96-3)

The compound 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1251613-96-3, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of multiple functional groups, including a fluorophenyl ring, a pyridinyl moiety, and a thiophene-based side chain, contributes to its unique chemical properties and biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The triazole core in this compound serves as a privileged scaffold, known for its ability to modulate various biological pathways. Specifically, the 1H-1,2,3-triazole moiety has been extensively studied for its potential applications in antiviral, antibacterial, and anti-inflammatory drug discovery. The incorporation of a carboxamide group at the 4-position further enhances the compound's pharmacological profile by introducing additional sites for hydrogen bonding and interaction with biological targets.

The fluorophenyl substituent at the 1-position is another critical feature that influences the compound's behavior. Fluoro substituents are widely employed in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the 2-fluorophenyl group in 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide likely contributes to enhanced bioavailability and target engagement. This is particularly relevant in the development of drugs that require prolonged circulation or targeted delivery to specific tissues.

The pyridin-3-yl group at the 5-position adds another layer of complexity to the molecule's interactions. Pyridine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. The specific positioning of the pyridin-3-yl moiety suggests potential interactions with proteins or enzymes that are sensitive to pyridine-based ligands. This feature makes the compound a promising candidate for further investigation in therapeutic contexts where such interactions are desirable.

The side chain containing a thiophen-2-yl group attached to an ethyl group at the nitrogen position is also noteworthy. Thiophene derivatives have been explored for their antimicrobial and anti-inflammatory properties. The thiophen-2-yl moiety can participate in π-stacking interactions and hydrogen bonding, which are crucial for drug-receptor binding affinity. Additionally, the ethyl linker provides flexibility to the molecule, allowing it to adopt multiple conformations that may enhance its interaction with biological targets.

In recent years, computational modeling and high-throughput screening have become indispensable tools in drug discovery. These methodologies have enabled researchers to rapidly assess the potential of novel compounds like 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No: 1251613-96-3) against various disease-related targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammatory responses. These findings align with current trends in medicinal chemistry where multitarget inhibition is sought as a strategy to improve therapeutic efficacy.

Experimental validation of these computational predictions is essential for advancing this compound into later stages of drug development. In vitro assays targeting specific enzymes or receptors will provide critical insights into its biological activity. Additionally, structural modifications based on initial results can be performed to optimize potency and selectivity. The modular nature of this molecule allows for such modifications without compromising its core pharmacophore.

The synthesis of 1-(2-fluorophenyl)-5-(pyridin-3-yl)-N-[2-(thiophen-2-y l)ethyl]-1H -1 ,23 -triazole -4 -carboxamide (CAS No: 1251613 -96 -3) presents an interesting challenge due to its complex structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions are likely employed to construct the heterocyclic core and introduce the various substituents. Careful optimization of reaction conditions is necessary to ensure high yields and purity, which are critical for subsequent biological evaluation.

Quality control and analytical characterization are also paramount in ensuring the identity and consistency of batches produced for research or clinical purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds being explored for therapeutic applications. As our understanding of disease mechanisms advances, so does our capacity to design molecules that can modulate these processes effectively. The combination of structural features present in 1-(2-fluorophenyl)-5-(pyridin -3 -y l)-N-[2-(thiophen - 22 yl)ethyl]-1H - 1 ,23 -triazole -4-carboxamide (CAS No: 1251613 -96 -3) positions it as a valuable tool for both academic research and industrial drug development.

In conclusion, 1 -( 22 uoro phen yl ) -5 -( py ridine - 33 y l ) -N-[ 22 -( thi ophen -22 y l ) eth yl ] - 11 H -13 tri azol e44 carbox amide ( CAS No :12 51 61396633) represents a promising molecular entity with multiple functional groups that contribute to its unique pharmacological profile . Its potential applications in therapeutic contexts , coupled with ongoing research efforts , make it an exciting subject for further exploration . As methodologies for drug discovery continue to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .